Cas no 2171848-22-7 (1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171848-22-7
• MF: C₈H₁₃F₂N₃O
• MW: 205.20512843132
• CID: 6235004
• PubChem ID: 165598946
• Update Time: 2025-05-22

1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• 2171848-22-7
• EN300-1593410
• [1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C8H13F2N3O/c1-5(2)8-6(4-14)11-12-13(8)3-7(9)10/h5,7,14H,3-4H2,1-2H3
• InChI Key： HHANNMFBGYZZQY-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CO)N=N1)C(C)C)F

Computed Properties

• Exact Mass: 205.10266837g/mol
• Monoisotopic Mass: 205.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Research Brief on 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2171848-22-7)

The compound 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2171848-22-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol, which is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The presence of the difluoroethyl and isopropyl groups in the triazole ring enhances its metabolic stability and binding affinity to biological targets. Researchers have reported its efficacy as a scaffold for developing novel enzyme inhibitors, particularly targeting kinases and proteases involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated that this compound exhibits promising pharmacokinetic properties, including good oral bioavailability and low cytotoxicity. A 2023 study published in the Journal of Medicinal Chemistry revealed its potential as a lead compound for treating autoimmune disorders, showing selective inhibition of key inflammatory cytokines. Further investigations are underway to optimize its pharmacophore and evaluate its efficacy in preclinical models of cancer and infectious diseases.

The structural elucidation of 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol has been facilitated by advanced spectroscopic techniques such as NMR and X-ray crystallography. These analyses confirm its stable conformation and ability to form hydrogen bonds with biological macromolecules, underscoring its utility in rational drug design. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates.

In conclusion, 1-(2,2-difluoroethyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethanol represents a promising chemical entity with broad applications in medicinal chemistry. Future research should focus on structure-activity relationship (SAR) studies and mechanistic investigations to fully exploit its therapeutic potential. This compound exemplifies the convergence of synthetic chemistry and biological innovation in addressing unmet medical needs.